Cas no 877630-09-6 (N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• CAS No: 877630-09-6
• MF: C₁₅H₁₄N₆O₃S
• MW: 358.375060558319
• CID: 5866639
• PubChem ID: 135831487
• Update Time: 2025-07-01

N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(acetylamino)phenyl]-2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-
• AB00678455-01
• AKOS024653443
• N-(3-acetamidophenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• SR-01000019908
• 877630-09-6
• N-(3-acetamidophenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
• F2503-0063
• SR-01000019908-1
• N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

• Inchi： 1S/C15H14N6O3S/c1-8(22)17-9-3-2-4-10(5-9)18-12(23)7-25-15-19-13-11(6-16-21-13)14(24)20-15/h2-6H,7H2,1H3,(H,17,22)(H,18,23)(H2,16,19,20,21,24)
• InChI Key： HOKOQFOHEGGKOF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(C)=O)=C1)(=O)CSC1NC(=O)C2C=NNC=2N=1

Computed Properties

• Exact Mass: 358.08480950g/mol
• Monoisotopic Mass: 358.08480950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 10?+-.0.20(Predicted)

Additional information on N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No 877630-09-6, known as N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic structure known for its biological activity. The presence of an acetamide group attached to the phenyl ring further enhances its chemical versatility and pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of kinase inhibitors. These heterocycles are particularly effective in targeting protein kinases, which are crucial in various cellular signaling pathways. The sulfanyl (thioether) group in this compound plays a pivotal role in modulating the molecule's bioavailability and stability. Research has shown that such groups can significantly improve the absorption and distribution of drugs within the body.

The N-(3-acetamidophenyl) moiety is another critical component of this compound. Acetamide groups are commonly used in drug design due to their ability to enhance solubility and reduce toxicity. In this case, the acetamide group is attached to a phenyl ring at the third position, which may influence the molecule's interaction with biological targets. This structural feature also contributes to the compound's potential as an anti-inflammatory agent, as phenylacetamide derivatives have been shown to exhibit anti-inflammatory properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies suggest that N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide has strong binding potential with several kinases involved in cancer progression. This makes it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been studied for its potential use in neuroprotective therapies. The pyrazolo[3,4-d]pyrimidine core has been linked to neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's disease. The presence of the sulfanyl group further enhances these effects by improving the molecule's ability to cross the blood-brain barrier.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring system and subsequent functionalization with the acetamide and sulfanyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical testing.

Despite its promising properties, further research is needed to fully understand the safety profile and efficacy of N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide. Ongoing studies are focused on evaluating its pharmacokinetics in animal models and assessing its potential for off-target effects. These efforts are crucial for advancing this compound into clinical trials and ultimately developing it into a therapeutic agent.

In conclusion, N-(3-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for researchers working on novel drug discovery programs. As research continues to unfold, this compound holds great potential for addressing unmet medical needs in oncology and neurology.